Cas no 1228093-70-6 (2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-)

• Product Name: 2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
• CAS No: 1228093-70-6
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 4465846
• PubChem ID: 101544561
• Update Time: 2025-04-24

2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
• 1228093-70-6
• 3-(prop-2-yn-1-yl)oxazolidine-2,5-dione
• F2147-2645
• AKOS026715917

• Inchi： 1S/C6H5NO3/c1-2-3-7-4-5(8)10-6(7)9/h1H,3-4H2
• InChI Key： APROCNDUGOHCLD-UHFFFAOYSA-N
• SMILES： O1C(=O)CN(CC#C)C1=O

Computed Properties

• Exact Mass: 139.026943022Da
• Monoisotopic Mass: 139.026943022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.6Ų